AbstractVarious methods of flow relaminarization in a pipe are considered by means of controlling the average and turbulent flow parameters. For numerical simulation of flows with turbulence growth and suppression it is proposed to use a three-parameter RANS turbulence model, which has shown good results in modeling existing experiments on relaminarization. Calculations for three variants of inlet devices with different velocity profiles and the same small-scale turbulence at the inlet show the possibility of achieving flow relaminarization in pipes at Reynolds numbers Re > 10 000. Among three variants of inlet devices considered, the most effective one is the variant with organization of a two-zone flow with slow flow in the central region of the pipe and accelerated flow in the near-wall region. In this version, relaminarization occurs up to the Reynolds number Re* = 16 000. It is shown that decrease in the turbulence intensity and scale leads to an even larger value of the relaminarization Reynolds number Re*.

AbstractBased on the system of electrohydrodynamic equations, we investigate the role of trigger-type electromagnetic factors in the generation of tornadoes and jet downbursts: perturbations of the atmospheric electric field under thunderclouds and the effect of giant dielectric permittivity of the cloud as a suspension of water microdroplets with a thin surface double electric layer. The work considers the combined influence of the tripole cloud-charge structure and the effect of the giant dielectric permittivity on the formation of tornado funnels and the occurrence of a number of related specific phenomena: a “collar” at the base of the funnel, “devil’s horns” and the growth of a cascade in the form of a column of droplets and foam towards the descending tornado funnel. Other factors (unidirectional or multidirectional swirl of the center and periphery of a thundercloud, difference in the magnetic properties of atmospheric oxygen and nitrogen, etc.) usually play an auxiliary role in the formation of tornado-like vortices.

AbstractThe results of experimental studies and numerical simulation of the flow structure in the separation region downstream of an asymmetric narrowing of smooth canal that simulates 70% one-sided stenosis of the artery are presented. The Reynolds number was equal to 1800. The instantaneous flow velocity vector fields were measured using the SIV technique. The numerical solution was obtained by the large eddy simulation (LES) method. Setting the disturbances in numerical simulation close to the experimental conditions made it possible to obtain a satisfactory agreement between the calculated and experimental velocity fields and the components of the Reynolds stress tensor. The data on formation of the local flow turbulence region behind the constriction and subsequent downstream flow relaminarization are obtained. It is shown that a pair of secondary eddies localized within the region of flow separation is formed near the throat of the constriction.

AbstractFree internal waves are considered in the Boussinesq approximation with account of horizontal turbulent viscosity and diffusion in a two-dimensional flow in the sea of constant depth. In the linear approximation the boundary-value problem for the amplitude of vertical velocity has complex coefficients and is solved numerically using the third-order implicit Adams method. The vertical component of the Stokes drift velocity and the vertical wave fluxes of mass and salt are found in the second order in the wave amplitude. These fluxes lead to generation of a vertical fine structure that has an irreversible nature.

AbstractWe present the results of an investigation of the boundary layer stability on a flat plate having a region of gas injection/suction normal to the wall at a large supersonic freestream Mach number. The laminar flow past a flat plate having a region of distributed injection/suction of fixed intensity is modeled numerically using the integration of Navier—Stokes equations. The unstable disturbances in the boundary layer distorted by injection/suction are analyzed within the framework of the linear stability theory and the \({{e}^{N}}\) method for compressible flows. High-frequency disturbances belonging to the plane second mode of the boundary layer, which are the most unstable at high velocities, are considered. It is shown that gas injection/suction leads to a nonmonotonic variation of disturbance growth rates with the appearance of stabilization/destabilization regions, as compared with the case in which injection/suction is absent.

AbstractThis paper presents the results of two-dimensional calculations of the radiative heating of the Fire-II, Stardust, and Orion space capsules and the large-scale segmental-conical spacecraft (SCS) when entering the Earth’s dense atmosphere at orbital and superorbital velocities. The peculiarity of this study is that it accounts for the atomic lines of atoms and ions using the NERAT+ASTEROID computer platform. This computer platform is intended to solve the full system of equations of radiative gas dynamics of viscous, heat-conducting, physically and chemically nonequilibrium gas and radiation transfer in two- and three-dimensional geometry. The spectral optical properties of the high-temperature gases are computed over the entire flow field using ab initio quasi-classical and quantum-mechanical methods. The calculation of the transfer of selective heat radiation was carried out using the line-by-line method on specially generated computational grids that are nonuniform in their radiation wavelength, which allow considerable savings in computational resources with detailed description of the contours of atomic lines.

AbstractThe behavior of an ice cover on the surface of an ideal incompressible fluid of finite depth under the action of a pressure domain that moves rectilinearly at a constant velocity in the presence of a current with velocity shift is studied. Fluid flow is not potential. The ice cover is modeled by a thin elastic plate with account for uniform compression. The motion of the load can occur at an arbitrary angle to the direction of current. It is assumed that the ice deflection is steady in the coordinate system moving with the load. The Fourier transform method is used within the framework of the linear wave theory. The critical velocities and the deflection of ice cover are studied depending on the current velocity gradient, the direction of motion, and the compression ratio.

Abstract Based on the structural characteristics of bird-wing bifurcation, the blade tip groove structure of a linear compressor cascade for controlling separation of suction corner was studied with the use of numerical calculation. The obtained results indicated that the effects of the tip groove on the aerodynamic performance and the flow field structure could be improved. The tip groove design caused high-pressure fluid to be injected into the corner position of separation, causing the initial corner position of separation to move backward, so the pitchwise and spanwise corner separation to be controlled. Under the conditions of positive angle of incidence, the blade tip groove had a good loss reduction effect. When the angle of incidence was less than the angle of incidence with the minimum loss, the flow loss in the cascade increased by the adoption of the tip groove. The tip groove needed to be installed near the initial position of the corner separation. As in the groove height increases, the suppression effect of the tip groove on the corner separation initially increases and then decreases. When the groove height is equal to 4% of the blade height (H), the flow loss in the cascade reduces by 14.42%.

AbstractPulsating turbulent flows in a square pipe are studied numerically. The flow dominance regime in which the fluid flow rate remains positive in all phases of the oscillatory cycle is considered. The flows are studied at several oscillation frequencies. The results are compared with oscillating laminar flows and a steady turbulent flow in a square pipe, as well as with pulsating turbulent flows in a round pipe. The integral and fluctuating characteristics of turbulence and their dependence on the oscillation frequency are determined. In particular, it is found that at the considered Reynolds number Re = 2200 the friction coefficient in pulsating flows turns out to be lower than that in the stationary flows. The drag reduction increases with growth of the oscillation period and reaches 14.7%. A distinctive feature of turbulent flows in pipes of rectangular cross-section is the occurrence of secondary flows of Prandtl’s 2nd kind. The details of secondary flows under the pulsating flow conditions are studied at length.

AbstractAn electron-radiative-collisional (eRC) calculation model of physicochemical processes and radiative processes in strong shock waves in air at velocities of approximately 10 km/s is presented. The author’s calculation model for the velocities of electron excitation of diatomic molecules during their collisions with electrons and lifetimes of excited states based on using ab initio data for the Einstein coefficients is used. The electron temperature is predicted by solving the equation of conservation of energy of electrons. The calculation data are compared with the experimental data for a shock wave in air at a velocity of 10.8 km/s.